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Compound of Interest

Compound Name: AVE 0991 sodium salt

Cat. No.: B15572711

These application notes provide a comprehensive guide for researchers utilizing AVE 0991, a
nonpeptide agonist of the Angiotensin-(1-7) (Ang-(1-7)) receptor Mas, in mouse models of
hypertension. This document outlines recommended dosages, detailed experimental protocols
for hypertension induction and drug administration, and the underlying signaling pathways.

Data Presentation: Recommended Dosages of AVE
0991

The following table summarizes the recommended dosages of AVE 0991 used in various
mouse models. The selection of a specific dosage and administration route will depend on the
experimental design and the specific model of hypertension employed.
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Experimental Protocols
Induction of Hypertension in Mice

Several models can be used to induce hypertension in mice. Below are protocols for two

commonly used methods.

a) Angiotensin Il (Ang Il)-Induced Hypertension
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This model is relevant for studying the renin-angiotensin system's role in hypertension.

o Materials:

o

[¢]

[e]

o

[¢]

Angiotensin Il (human, synthetic)

Sterile saline (0.9% NaCl) or sterile phosphate-buffered saline (PBS)
Osmotic minipumps (e.g., Alzet)

Anesthesia (e.g., isoflurane, ketamine/xylazine)

Surgical tools for subcutaneous implantation

e Procedure:

[e]

Dissolve Angiotensin Il in sterile saline to the desired concentration. A typical infusion rate
to induce hypertension is 1.44 mg/kg/day.[3]

Fill osmotic minipumps with the Ang Il solution according to the manufacturer's
instructions. The pump model should be chosen based on the desired infusion duration.

Anesthetize the mouse using an approved protocol.

Make a small subcutaneous incision on the back of the mouse, between the shoulder
blades.

Create a subcutaneous pocket using blunt dissection.

Insert the filled osmotic minipump into the pocket.

Close the incision with sutures or surgical staples.

Allow the mice to recover on a warming pad. Monitor for signs of pain or distress.

Hypertension typically develops within a few days of pump implantation. Blood pressure
should be monitored regularly.

b) Two-Kidney, One-Clip (2K1C) Goldblatt Model
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This model mimics renovascular hypertension.
e Materials:
o Silver clips with a defined internal diameter
o Anesthesia
o Surgical microscope or loupes
o Fine surgical instruments
e Procedure:
o Anesthetize the mouse.
o Place the mouse in a lateral position and make a flank incision to expose the left kidney.
o Carefully dissect the renal artery from the surrounding tissue.

o Place a silver clip of a specific internal diameter (e.g., 0.12 mm) around the renal artery to
induce stenosis.

o Suture the muscle and skin layers.
o Allow the animal to recover. The contralateral kidney remains untouched.

o Hypertension develops over several weeks.

Administration of AVE 0991

a) Intraperitoneal (i.p.) Injection
e Vehicle Preparation:

o For aqueous solutions, AVE 0991 can be dissolved in a vehicle such as 10~2 mol/L KOH.

[1]

e Procedure:
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o Prepare the AVE 0991 solution at the desired concentration.

o Gently restrain the mouse.

o Inject the solution into the intraperitoneal cavity in the lower abdominal quadrant.
b) Oral Administration (in diet)
e Procedure:

o Calculate the total amount of AVE 0991 needed for the treatment period based on the
desired daily dosage and the estimated food consumption of the mice.

o Thoroughly mix the calculated amount of AVE 0991 with the powdered rodent chow.
o Provide the medicated diet to the mice as their sole food source.[3]
c) Subcutaneous (s.c.) Infusion via Osmotic Minipumps
» Vehicle Preparation:
o AVE 0991 can be dissolved in a 30% solution of cyclodextrin for continuous delivery.
e Procedure:
o Prepare the AVE 0991 solution in the appropriate vehicle.
o Fill the osmotic minipumps with the solution.

o Implant the minipumps subcutaneously as described in the Ang Il-induced hypertension
protocol.

Signaling Pathways and Experimental Workflow
Signaling Pathway of AVE 0991 in Hypertension

AVE 0991 acts as an agonist for the Mas receptor, a key component of the protective arm of
the renin-angiotensin system. Its binding to the Mas receptor initiates a signaling cascade that
counteracts the hypertensive effects of Angiotensin Il. This primarily involves the production of
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nitric oxide (NO), a potent vasodilator. The signaling can also involve interactions with AT1 and
AT2 receptors and the bradykinin system.[6]
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Caption: Signaling pathway of AVE 0991 in hypertension.

Experimental Workflow for Studying AVE 0991 in Ang lI-
Induced Hypertension

The following diagram outlines a typical experimental workflow for evaluating the efficacy of
AVE 0991 in a mouse model of Angiotensin lI-induced hypertension.
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Experimental Setup

Select Mouse Strain
(e.g., C57BL/6)

Randomly Assign to Groups:
1. Vehicle Control
2. Ang Il + Vehicle
3. Ang Il + AVE 0991

Procedure

Induce Hypertension:
Implant Ang Il osmotic minipumps

Administer AVE 0991 or Vehicle
(e.g., i.p. injection or in diet)
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(e.g., tail-cuff method)
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Caption: Experimental workflow for AVE 0991 studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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